(3-Ethoxyphenyl) methanesulfonate

• IUPAC Name: (3-ethoxyphenyl) methanesulfonate
• InChI: InChI=1S/C9H12O4S/c1-3-12-8-5-4-6-9(7-8)13-14(2,10)11/h4-7H,3H2,1-2H3
• InChI Key: ZQDCVYANMCNPTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC=C1)OS(=O)(=O)C
• Molecular Formula: C9H12O4S
• Molecular Weight: 216.26 g/mol
• CAS No.: 115719-28-3

Description

(3-Ethoxyphenyl) methanesulfonate, also known as 3-Ethoxybenzenemethanesulfonate, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is commonly used as a reagent in organic chemistry and is known for its ability to modify proteins and peptides. In

Mechanism of Action

The mechanism of action of (3-Ethoxyphenyl) methanesulfonate involves the reaction of the sulfonate group with cysteine residues in proteins. This reaction forms a covalent bond between the sulfonate group and the thiol group of cysteine, resulting in the modification of the protein. This modification can alter the function and structure of the protein, making it useful for various research applications.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects. However, it is important to note that this compound should be used with caution as it can modify proteins and peptides, potentially altering their function and structure.

Advantages and Limitations for Lab Experiments

One advantage of using (3-Ethoxyphenyl) methanesulfonate in lab experiments is its ability to selectively modify cysteine residues in proteins. This selectivity allows for the modification of specific proteins, which can be useful for studying protein function and structure. However, one limitation of using this compound is its potential to alter the function and structure of proteins, which can affect the results of experiments.

Future Directions

There are several future directions for the use of (3-Ethoxyphenyl) methanesulfonate in scientific research. One direction is the development of new methods for protein modification using this compound. Additionally, this compound can be used in conjunction with other reagents for the modification of proteins and peptides. Furthermore, this compound can be used for the development of new imaging techniques for studying protein function and structure.

Synthesis Methods

The synthesis method of (3-Ethoxyphenyl) methanesulfonate involves the reaction of 3-ethoxybenzyl alcohol with methanesulfonyl chloride in the presence of a base such as pyridine. The reaction yields this compound, which can be further purified through recrystallization.

Scientific Research Applications

(3-Ethoxyphenyl) methanesulfonate has various scientific research applications. It is commonly used as a reagent in organic chemistry for the modification of proteins and peptides. This compound can selectively modify cysteine residues in proteins, which can be useful for studying protein function and structure. Additionally, this compound can be used to label proteins for imaging studies.